Cas no 14580-22-4 (1-(2-Chlorophenyl)-3-methyl-2-pyrazolin-5-one)

• Product Name: 1-(2-Chlorophenyl)-3-methyl-2-pyrazolin-5-one
• CAS No: 14580-22-4
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• MDL: MFCD00059717
• CID: 49863
• PubChem ID: 354334083
• Update Time: 2025-06-08

1-(2-Chlorophenyl)-3-methyl-2-pyrazolin-5-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chlorophenyl)-3-methyl-1H-pyrazol-5(4H)-one
• 1-(2-Chlorophenyl)-3-methyl-5-pyrazolone
• o-Chloropyrazolone
• Chlorophenylmethylpyrazolone
• 1-(2-Chlorophenyl)-3-methyl-2-pyrazolin-5-one
• 1-(2'-CHLOROPHENYL)-3-METHYL-5-PYRAZOLONE
• 1-(2-Chlorophenyl)-3-methyl-5-pyrazolone Hydrate
• 2-(2-chlorophenyl)-5-methyl-4H-pyrazol-3-one
• 2-(2-Chlorophenyl)-2,4-dihydro-5-methyl-3H-pyrazol-3-one
• AKOS B028754
• TIMTEC-BB SBB003461
• 1-(O-CHLOROPHENYL)-3-METHYL-5-PYRAZOLONE
• 1-(2-CHLOROPHENYL)-3-METHYL-2-PYRAZOLIN&
• 3-Methyl-1-(2'-chlorophenyl)-5-pyrazolone
• LABOTEST-BB LT00452413
• 3H-Pyrazol-3-one, 2-(2-chlorophenyl)-2,4-dihydro-5-methyl-
• 2-(2-Chlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one
• 2-(2-chlorophenyl)-5-methyl-2,4-dihydropyrazol-3-one
• CWES
• F12773
• CWESERWNUIUBJU-UHFFFAOYSA-N
• NS00024761
• 2-(2-Chlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one #
• EN300-01279
• DTXSID3065790
• Z50146565
• AKOS025243317
• TRI-N-BUTYLTINFLUORIDE
• AS-47236
• FT-0637106
• SR-01000028297-1
• CS-W015194
• C3414
• W-108133
• 1-(2-chlorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one
• EINECS 238-623-7
• 1-(2-Chlorophenyl)-3-methyl-2-pyrazolin-5-one, 97%
• AKOS001034474
• SR-01000028297
• SCHEMBL3407787
• 14580-22-4
• STK362904

• MDL： MFCD00059717
• Inchi： 1S/C10H9ClN2O/c1-7-6-10(14)13(12-7)9-5-3-2-4-8(9)11/h2-5H,6H2,1H3
• InChI Key： CWESERWNUIUBJU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C(CC(C)=N1)=O

Computed Properties

• Exact Mass: 208.04000
• Monoisotopic Mass: 208.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.32
• Melting Point: 198.0 to 202.0 deg-C
• Boiling Point: 361.6±25.0 °C at 760 mmHg
• Flash Point: 172.5±23.2 °C
• Refractive Index: 1.625
• PSA: 32.67000
• LogP: 1.95320
• Solubility: Not determined

1-(2-Chlorophenyl)-3-methyl-2-pyrazolin-5-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on 1-(2-Chlorophenyl)-3-methyl-2-pyrazolin-5-one

Comprehensive Overview of 1-(2-Chlorophenyl)-3-methyl-2-pyrazolin-5-one (CAS No. 14580-22-4)

1-(2-Chlorophenyl)-3-methyl-2-pyrazolin-5-one (CAS No. 14580-22-4) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This compound, often referred to by its systematic name or CAS number, has garnered significant attention due to its unique chemical structure and functional properties. Researchers and industries are increasingly exploring its potential in drug synthesis, particularly as a precursor for anti-inflammatory and analgesic agents, aligning with the growing demand for novel therapeutic solutions.

The molecular structure of 1-(2-Chlorophenyl)-3-methyl-2-pyrazolin-5-one features a pyrazolone core substituted with a chlorophenyl group, which enhances its reactivity and stability. This structural motif is pivotal in modern organic chemistry, as it facilitates diverse synthetic pathways. Recent studies highlight its role in developing heterocyclic compounds, a hot topic in drug discovery and green chemistry. With the rise of sustainable practices, scientists are investigating eco-friendly synthesis methods for this compound, addressing concerns about environmental impact—a key focus in current chemical research.

In the pharmaceutical sector, CAS No. 14580-22-4 is valued for its potential as a building block in bioactive molecules. Its derivatives are being studied for their anti-oxidant and anti-microbial properties, responding to the global need for new antimicrobial agents amid rising antibiotic resistance. Additionally, its application in material science, such as polymer stabilization and corrosion inhibition, is gaining traction. These uses align with trending searches like "pyrazolone derivatives in medicine" and "sustainable chemical synthesis," reflecting user interest in innovative applications.

From a commercial perspective, 1-(2-Chlorophenyl)-3-methyl-2-pyrazolin-5-one is supplied in high purity grades to meet industry standards. Quality control protocols, including HPLC and NMR analysis, ensure its suitability for sensitive applications. Suppliers often emphasize its low toxicity and compatibility with industrial processes, catering to manufacturers seeking reliable raw materials. This focus on safety and efficiency resonates with queries like "safe handling of pyrazolone compounds" and "high-purity chemical suppliers," which dominate search engine trends.

Looking ahead, the compound’s adaptability positions it as a candidate for next-generation materials and pharmaceutical innovations. As research continues, its role in catalysis and nanotechnology may expand, further solidifying its importance in scientific and industrial communities. For those exploring CAS No. 14580-22-4, understanding its synthesis, applications, and safety profile is essential—topics frequently searched in academic and professional circles.